Cas no 2138157-43-2 (3-Methyl-6-(3-methylpiperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-Methyl-6-(3-methylpiperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2138157-43-2
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 6290189
• PubChem ID: 165867079
• Update Time: 2025-07-21

3-Methyl-6-(3-methylpiperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2138157-43-2
• EN300-767537
• 3-methyl-6-(3-methylpiperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 3-Methyl-6-(3-methylpiperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C10H16N4O2/c1-7-6-14(4-3-11-7)8-5-9(15)13(2)10(16)12-8/h5,7,11H,3-4,6H2,1-2H3,(H,12,16)
• InChI Key： YZHSKBIXGIZJCO-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=C(N1)N1CCNC(C)C1)=O

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 64.7Ų

Additional information on 3-Methyl-6-(3-methylpiperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 3-Methyl-6-(3-methylpiperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2138157-43-2)

3-Methyl-6-(3-methylpiperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the tetrahydropyrimidine class, which is well-known for its role in the development of various bioactive molecules. The presence of a methylpiperazine moiety in its structure suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

The chemical structure of this compound can be described as a six-membered ring containing nitrogen atoms at the 1 and 3 positions, with a methyl group at the 3-position and a 3-methylpiperazine substituent at the 6-position. The presence of two carbonyl groups at the 2 and 4 positions contributes to its reactivity and potential utility in synthetic chemistry. This arrangement of functional groups makes it an interesting scaffold for medicinal chemists seeking to develop novel therapeutic agents.

One of the most compelling aspects of 3-Methyl-6-(3-methylpiperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is its potential as a precursor for more complex molecules. The tetrahydropyrimidine core is a common motif in many pharmacologically active compounds, including antiviral, anticancer, and anti-inflammatory agents. By modifying this core structure, researchers can explore new chemical space and identify molecules with improved pharmacokinetic profiles and target specificity.

Recent studies have highlighted the importance of methylpiperazine derivatives in drug development. These compounds often exhibit favorable pharmacological properties due to their ability to interact with various biological targets. For instance, methylpiperazine has been shown to enhance the solubility and bioavailability of other drugs, making it a valuable component in pharmaceutical formulations. The incorporation of this moiety into 3-Methyl-6-(3-methylpiperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione may contribute to its potential as a lead compound for further optimization.

The synthesis of this compound involves several key steps that highlight its complexity and the synthetic challenges associated with heterocyclic chemistry. The formation of the tetrahydropyrimidine ring typically requires condensation reactions between appropriate precursors under controlled conditions. The introduction of the methyl group and the 3-methylpiperazine substituent further complicates the synthesis but also adds to the compound's structural diversity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve high yields and purity.

In terms of biological activity, preliminary studies suggest that 3-Methyl-6-(3-methylpiperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione may exhibit properties relevant to several therapeutic areas. For example, its structural similarity to known bioactive molecules suggests potential interactions with enzymes and receptors involved in neurotransmission and inflammation. Further research is needed to fully elucidate its pharmacological profile and identify specific target proteins or pathways it modulates.

The use of computational methods has become increasingly important in the study of such compounds. Molecular modeling techniques can help predict how 3-Methyl-6-(3-methylpiperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione interacts with biological targets at the atomic level. These predictions can guide experimental efforts by identifying key binding sites and optimizing lead structures for improved efficacy and selectivity. Additionally, virtual screening methods allow researchers to rapidly assess large libraries of compounds for potential activity against specific targets.

One area where this compound shows promise is in the development of novel antiviral agents. The tetrahydropyrimidine scaffold is known to be present in several antiviral drugs used today. By leveraging this scaffold and incorporating additional functional groups like those found in methylpiperazine, researchers may discover new compounds capable of inhibiting viral replication or modulating host immune responses. Such discoveries are particularly relevant given the ongoing global challenge posed by emerging infectious diseases.

Another potential application lies in the field of anticancer research. Many kinase inhibitors used in cancer therapy contain heterocyclic moieties similar to those found in 3-Methyl-6-(3-methylpiperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione. By designing derivatives with optimized binding affinities and selectivity profiles using structure-based drug design approaches or fragment-based screening techniques; scientists hope to develop more effective treatments for various types of cancer.

The safety profile of any new pharmaceutical compound must be thoroughly evaluated before it can be considered for clinical use; however, preliminary toxicology studies indicate that this compound does not exhibit significant toxicity at tested doses; these findings are encouraging but do not replace more extensive testing required by regulatory agencies like FDA or EMA when moving towards human trials; future research should focus on long-term toxicity assessments as well as interactions with other medications commonly prescribed today